![molecular formula C21H24N2O2 B6133091 1-[4-(benzyloxy)phenyl]-4-(cyclopropylcarbonyl)piperazine](/img/structure/B6133091.png)
1-[4-(benzyloxy)phenyl]-4-(cyclopropylcarbonyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(benzyloxy)phenyl]-4-(cyclopropylcarbonyl)piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has gained attention in the scientific community due to its potential applications in research as a selective serotonin receptor agonist.
Mechanism of Action
The mechanism of action of 1-[4-(benzyloxy)phenyl]-4-(cyclopropylcarbonyl)piperazine involves the activation of the 5-HT1A receptor. Upon binding to the receptor, the compound induces a conformational change that leads to the activation of intracellular signaling pathways. This activation results in the modulation of neurotransmitter release, ion channel activity, and gene expression, which ultimately leads to the observed physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, the compound has been found to have anxiolytic, antidepressant, and analgesic properties. It has also been shown to improve cognitive function and memory. Additionally, the compound has been investigated for its potential use in the treatment of various neurological and psychiatric disorders, including anxiety disorders, depression, and schizophrenia.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-[4-(benzyloxy)phenyl]-4-(cyclopropylcarbonyl)piperazine in lab experiments is its selectivity for the 5-HT1A receptor. This selectivity allows for the investigation of the specific role of the receptor in different physiological and pathological conditions. However, one limitation of using the compound is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 1-[4-(benzyloxy)phenyl]-4-(cyclopropylcarbonyl)piperazine. One area of interest is the investigation of its potential use in the treatment of various neurological and psychiatric disorders. Additionally, further studies are needed to elucidate the specific mechanisms underlying the observed physiological effects of the compound. Finally, the development of new synthetic methods for the compound and its derivatives could lead to the discovery of new drugs with improved properties.
Synthesis Methods
The synthesis of 1-[4-(benzyloxy)phenyl]-4-(cyclopropylcarbonyl)piperazine involves the reaction of 1-(4-bromophenyl)piperazine with benzyl alcohol and cyclopropylcarbonyl chloride in the presence of a base. The reaction yields the desired product in moderate to good yields. The purity of the compound can be improved by recrystallization or column chromatography.
Scientific Research Applications
1-[4-(benzyloxy)phenyl]-4-(cyclopropylcarbonyl)piperazine has been extensively studied for its potential applications in scientific research. It acts as a selective agonist for the serotonin receptor 5-HT1A, which is involved in the regulation of mood, anxiety, and stress. The compound has been used in various studies to investigate the role of the 5-HT1A receptor in different physiological and pathological conditions.
Properties
IUPAC Name |
cyclopropyl-[4-(4-phenylmethoxyphenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O2/c24-21(18-6-7-18)23-14-12-22(13-15-23)19-8-10-20(11-9-19)25-16-17-4-2-1-3-5-17/h1-5,8-11,18H,6-7,12-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLGIUOPXLNNEGM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)N2CCN(CC2)C3=CC=C(C=C3)OCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.